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Compound of Interest

Compound Name: nor-6alpha-Oxycodol

Cat. No.: B593783 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

guidance for laboratory personnel handling the analytical reference material, nor-6alpha-
Oxycodol. Due to its structural similarity to potent opioids, a highly cautious approach is

mandatory to ensure personnel safety and prevent occupational exposure.

Nor-6alpha-Oxycodol is a metabolite of the potent opioid analgesic, oxycodone. While a

specific Safety Data Sheet (SDS) may not classify it as hazardous under the Globally

Harmonized System (GHS), its opioid-like structure necessitates handling with the same level

of precaution as other highly potent compounds. The primary routes of occupational exposure

to similar compounds include inhalation of airborne particles, direct skin or eye contact, and

ingestion.

Personal Protective Equipment (PPE) and Exposure
Control
To mitigate the risks associated with handling nor-6alpha-Oxycodol, a comprehensive PPE

and engineering control strategy is required. Given the absence of a specific Occupational

Exposure Limit (OEL) for this compound, a surrogate OEL based on the more extensively

studied opioid, fentanyl, will be adopted.
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Parameter
Recommended
Limit/Guideline

Source

Surrogate Occupational

Exposure Limit (OEL)

8-hour Time-Weighted Average

(TWA): 0.1 µg/m³ (as inhalable

fraction for fentanyl)

[1][2]

Short-Term Exposure Limit

(STEL)

0.3 µg/m³ (not to exceed 30

minutes in a work period)
[1]

Ceiling Limit 0.5 µg/m³ (at any time) [1]

Recommended Personal Protective Equipment
The following table outlines the minimum PPE requirements for handling nor-6alpha-
Oxycodol powder.
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Body Part
Personal Protective
Equipment

Standard/Specification

Respiratory

A NIOSH-approved P100

filtering facepiece respirator or

a higher level of protection,

such as a Powered Air-

Purifying Respirator (PAPR)

with a HEPA filter.

NIOSH P100

Hands

Double-gloving with powder-

free nitrile gloves. The outer

glove should be disposed of

immediately after handling the

compound.

ASTM D6319

Eyes
Chemical safety goggles or a

full-face shield.
ANSI Z87.1

Body

Disposable coveralls with

elastic cuffs or a lab coat with

a disposable gown worn over

it.

---

Feet
Closed-toe shoes with

disposable shoe covers.
---

Operational Plan for Handling nor-6alpha-Oxycodol
Adherence to a strict, step-by-step operational plan is critical to minimize the risk of exposure

during the handling of nor-6alpha-Oxycodol.

Receiving and Storage
Inspection: Upon receipt, visually inspect the outer packaging for any signs of damage or

leakage. If compromised, do not open and follow emergency spill procedures.

Storage: Store the compound in its original, clearly labeled container in a secure, locked, and

well-ventilated area, away from incompatible materials. Access should be restricted to
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authorized personnel only.

Preparation and Use (Analytical Standard Preparation)
This protocol outlines the safe preparation of a stock solution from the powdered reference

material.

Work Area Preparation: All handling of powdered nor-6alpha-Oxycodol must be conducted

within a certified chemical fume hood or a containment ventilated enclosure (CVE) to control

airborne particles. The work surface should be lined with absorbent, disposable bench paper.

Donning PPE: Before entering the designated handling area, don the required PPE as

specified in the table above.

Weighing:

Carefully transfer the required amount of nor-6alpha-Oxycodol powder from the storage

vial to a pre-tared weighing vessel using a dedicated spatula.

Perform all weighing operations on an analytical balance located inside the fume hood or

CVE.

Minimize the creation of dust by handling the powder gently.

Solubilization:

Add the appropriate solvent to the weighing vessel containing the powder.

Gently swirl or sonicate the vessel to ensure complete dissolution.

Transfer the resulting solution to a volumetric flask or other appropriate container.

Rinse the weighing vessel with additional solvent and add the rinsate to the final container

to ensure a quantitative transfer.

Post-Handling:

Securely cap all containers.
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Decontaminate all surfaces and equipment used in the process.

Doff PPE in the designated area, ensuring no cross-contamination. Dispose of all

disposable items as hazardous waste.

Wash hands thoroughly with soap and water.

Disposal Plan
Proper disposal of nor-6alpha-Oxycodol and contaminated materials is crucial to prevent

environmental contamination and accidental exposure.

Waste Stream Disposal Procedure

Unused nor-6alpha-Oxycodol Powder

Dispose of as hazardous chemical waste in

accordance with institutional and local

regulations. Do not dispose of down the drain or

in regular trash.

Contaminated Labware (e.g., pipette tips, vials)
Place in a designated, labeled hazardous waste

container.

Contaminated PPE

All disposable PPE (gloves, gown, shoe covers,

etc.) must be placed in a sealed bag and

disposed of as hazardous waste.

Solutions of nor-6alpha-Oxycodol
Collect in a clearly labeled, sealed hazardous

waste container for chemical waste disposal.

Emergency Spill Protocol
In the event of a spill, immediate and decisive action is required.

Evacuate: Immediately evacuate the affected area and alert nearby personnel.

Isolate: Secure the area to prevent unauthorized entry.

Report: Notify the laboratory supervisor and the institutional environmental health and safety

(EHS) department.
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Cleanup (Trained Personnel Only):

Don appropriate PPE, including respiratory protection.

For small powder spills, gently cover with a damp paper towel to avoid aerosolization.

For liquid spills, absorb with an inert material (e.g., vermiculite, sand).

Carefully collect all contaminated materials and place them in a sealed, labeled hazardous

waste container.

Decontaminate the spill area with an appropriate cleaning agent, followed by a rinse with

water.

Visual Workflow and Relationship Diagrams
To further clarify the procedural steps and logical relationships in handling nor-6alpha-
Oxycodol, the following diagrams are provided.

Preparation Handling Cleanup & Disposal

Don PPE Prepare Work Area in Fume Hood Weigh Powder Solubilize in Solvent Quantitative Transfer Decontaminate Surfaces & Equipment Dispose of Hazardous Waste Doff PPE Wash Hands

Click to download full resolution via product page

Caption: Workflow for the safe handling of nor-6alpha-Oxycodol as an analytical standard.
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Caption: Logical flow of actions in the event of a nor-6alpha-Oxycodol spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.worksafebc.com/en/resources/law-policy/act-amendments/exposure-limit-fentanyl-fentanyl-citrate?lang=en&direct
https://pmc.ncbi.nlm.nih.gov/articles/PMC5711758/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5711758/
https://www.benchchem.com/product/b593783#personal-protective-equipment-for-handling-nor-6alpha-oxycodol
https://www.benchchem.com/product/b593783#personal-protective-equipment-for-handling-nor-6alpha-oxycodol
https://www.benchchem.com/product/b593783#personal-protective-equipment-for-handling-nor-6alpha-oxycodol
https://www.benchchem.com/product/b593783#personal-protective-equipment-for-handling-nor-6alpha-oxycodol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b593783?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593783?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

